Cas no 7496-05-1 (6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI))
7496-05-1 structure
Product Name:6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)
6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)
- AC1Q6ABZ; 6-Azaequilenin; C15325; (+-)-6-oxo-(4brH.10bcH)-4b.5.6.10b.11.12-hexahydro-chrysene; KST-1A4828; AC1L5PBH; CTK4I6396; (3as,11as)-11a-methyl-2,3,3a,10,11,11a-hexahydro-1h-cyclopenta[i]phenanthridine-1,7(5h)-dione; AR-1A4017; (+-)-6-Aza-equilenin; (+)-6-nitro-(1R,4S)-1,2,3,4-tetrahydro-1,4-epiazano-naphthalene-9-carboxylic acid tert-butyl ester; NSC77618;
- 4b,10b,11,12-Tetrahydro-6(5H)-chrysenone
- 5,10b,11,12-tetrahydro-4bH-chrysen-6-one
- 7496-05-1
- NSC 407613
- DTXSID50964163
- CHEMBL1993947
- NSC407613
- 4b,10b,11,12-Tetrahydrochrysen-6(5H)-one
- 4912-55-4
- NSC-407613
- NCI60_003888
-
- Inchi: 1S/C18H16O/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-8,15,17H,9-11H2
- InChI Key: IMCFKEKBLFADHG-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C2CCC3C=CC=CC=3C2C1
Computed Properties
- Exact Mass: 248.12018
- Monoisotopic Mass: 248.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 4.08660
6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
7496-05-1 (6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)) Related Products
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- 21145-77-7(Tonalide)
- 19832-98-5(4-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
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